Cas no 1039855-27-0 ([2-(4-propoxyphenoxy)pyridin-3-yl]methanamine)

• Product Name: [2-(4-propoxyphenoxy)pyridin-3-yl]methanamine
• CAS No: 1039855-27-0
• MF: C₁₅H₁₈N₂O₂
• MW: 258.315623760223
• CID: 4569126
• Update Time: 2025-11-05

[2-(4-propoxyphenoxy)pyridin-3-yl]methanamine Chemical and Physical Properties

Names and Identifiers

• [2-(4-propoxyphenoxy)pyridin-3-yl]methanamine
• 3-Pyridinemethanamine, 2-(4-propoxyphenoxy)-

• Inchi： 1S/C15H18N2O2/c1-2-10-18-13-5-7-14(8-6-13)19-15-12(11-16)4-3-9-17-15/h3-9H,2,10-11,16H2,1H3
• InChI Key： YKILBLPQBANTJK-UHFFFAOYSA-N
• SMILES： C1(OC2=CC=C(OCCC)C=C2)=NC=CC=C1CN

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Diarylethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Diarylethers

Additional information on [2-(4-propoxyphenoxy)pyridin-3-yl]methanamine

Introduction to [2-(4-propoxyphenoxy)pyridin-3-yl]methanamine (CAS No. 1039855-27-0)

[2-(4-propoxyphenoxy)pyridin-3-yl]methanamine is a significant compound in the field of pharmaceutical chemistry, exhibiting a unique structural framework that has garnered considerable attention from researchers. This compound, identified by its CAS number 1039855-27-0, belongs to a class of molecules that are being extensively studied for their potential therapeutic applications. The presence of both pyridine and phenoxy moieties in its structure suggests a high degree of versatility, making it a valuable candidate for further investigation.

The molecular structure of [2-(4-propoxyphenoxy)pyridin-3-yl]methanamine consists of a pyridine ring substituted at the 3-position with a methanamine group, which is further connected to a 4-propoxyphenoxy group. This arrangement creates a complex and intricate system that can interact with various biological targets. The 4-propoxyphenoxy moiety, in particular, is known for its ability to modulate enzyme activity and receptor binding, making it a key feature in the design of novel pharmaceutical agents.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors that can modulate the activity of kinases and other enzymes involved in cancer progression. [2-(4-propoxyphenoxy)pyridin-3-yl]methanamine has emerged as a promising candidate in this area due to its ability to selectively inhibit certain kinases while minimizing off-target effects. Studies have shown that this compound can disrupt signaling pathways that are critical for tumor growth and metastasis, offering a potential therapeutic strategy against various forms of cancer.

One of the most intriguing aspects of [2-(4-propoxyphenoxy)pyridin-3-yl]methanamine is its interaction with protein targets. The pyridine ring serves as a hinge-binding motif, allowing the compound to bind tightly to the active sites of kinases. This binding mode has been validated through various computational studies and experimental techniques such as X-ray crystallography. The propoxy group enhances solubility and bioavailability, which are crucial factors for drug development.

The phenoxy group in the structure contributes to the compound's ability to cross the blood-brain barrier, making it an attractive candidate for treating central nervous system disorders. Recent studies have demonstrated that derivatives of [2-(4-propoxyphenoxy)pyridin-3-yl]methanamine can modulate neurotransmitter release and receptor activity, providing new insights into potential treatments for neurodegenerative diseases such as Alzheimer's and Parkinson's.

Another area where this compound shows promise is in the treatment of inflammatory diseases. The ability of [2-(4-propoxyphenoxy)pyridin-3-yl]methanamine to inhibit inflammatory cytokine production has been observed in preclinical studies. By targeting key inflammatory pathways, this compound could offer relief for conditions such as rheumatoid arthritis and inflammatory bowel disease.

The synthesis of [2-(4-propoxyphenoxy)pyridin-3-yl]methanamine involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex core structure efficiently. The synthesis route has been optimized to maximize yield and purity, ensuring that the final product meets pharmaceutical standards.

In conclusion, [2-(4-propoxyphenoxy)pyridin-3-yl]methanamine (CAS No. 1039855-27-0) is a versatile and promising compound with significant potential in pharmaceutical applications. Its unique structural features allow it to interact with various biological targets, making it a valuable tool for drug discovery and development. Ongoing research continues to uncover new therapeutic possibilities for this compound, highlighting its importance in modern medicinal chemistry.